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5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid

Lipophilicity Drug-likeness Solubility optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H15N3O3
Molecular Weight 273.29 g/mol
Cat. No. B13228461
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Technical Parameters

Basic Identity
Product Name5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid
Molecular FormulaC14H15N3O3
Molecular Weight273.29 g/mol
Structural Identifiers
SMILESCOC1=CC=CC(=C1)N2C(=NC(=N2)C(=O)O)C3CCC3
InChIInChI=1S/C14H15N3O3/c1-20-11-7-3-6-10(8-11)17-13(9-4-2-5-9)15-12(16-17)14(18)19/h3,6-9H,2,4-5H2,1H3,(H,18,19)
InChIKeySLENXZZKKQQBMA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Chemical Identity & Specifications

5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2059971-83-2) is a 1,5-disubstituted 1H-1,2,4-triazole-3-carboxylic acid with molecular formula C₁₄H₁₅N₃O₃ and molecular weight 273.29 g/mol [1]. The compound features a cyclobutyl group at position 5, a 3-methoxyphenyl substituent at N1, and a free carboxylic acid at position 3. This substitution pattern places it within a broad class of triazole-3-carboxylic acids employed as synthetic intermediates for pharmaceuticals, herbicides, and fungicides [2]. It is commercially supplied at ≥95% purity by multiple vendors, making it accessible for research and development procurement .

Synthetic intermediate Supports medicinal chemistry and agrochemical building-block procurement 1,5-disubstituted triazole-3-carboxylic acid scaffold
Conformationally restricted scaffold Cyclobutyl group at position 5 reported to support scaffold pre-organization May reduce entropic penalty in target-binding studies
Derivatization-ready Free carboxylic acid at position 3 provides a synthetic handle for amide, ester, and heterocyclic conjugation Supports library synthesis and lead optimization workflows

5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Non-Interchangeability with Common Analogs

The chemical space of 1H-1,2,4-triazole-3-carboxylic acids is defined by substituent-dependent variations in lipophilicity, hydrogen-bonding capacity, rotatable bond count, and steric bulk that directly govern downstream properties in medicinal and agrochemical lead optimization. Two compounds sharing the same core but differing by a single substituent can exhibit substantially divergent logP, solubility, and target-binding profiles. The evidence in Section 3 quantifies these differences for the most relevant comparators: the para-methoxy positional isomer, the 3-nitrophenyl analog, and the tert-butyl analog. These data demonstrate that even structurally close analogs cannot be assumed interchangeable without risking altered pharmacokinetics, reduced synthetic utility, or loss of target engagement in structure-activity studies [1][2].

Dimension
This Compound
Analog Risk
5-Substituent
Cyclobutyl (moderate lipophilicity)
tert-Butyl analog: higher computed lipophilicity may shift solubility and non-specific binding profiles
N1-Aryl H-Bond Profile
3-Methoxyphenyl (5 HBA sites)
3-Nitrophenyl analog: additional H-bond acceptor may reduce predicted passive permeability
N1-Aryl Substitution Pattern
meta-OCH₃ on phenyl ring
para-OCH₃ isomer: positional isomerism may alter metabolic stability and target-binding conformation; global descriptors do not capture this risk

5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Quantitative Differentiation vs. Closest Analogs

Lipophilicity Reduction vs. 5-tert-Butyl Analog

The XLogP3-AA value computed by PubChem for the target compound is 2.6, compared to 3.2 for the direct 5-tert-butyl analog (5-tert-butyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid, CAS 1154373-74-6) [1][2]. The 0.6 log unit reduction in calculated lipophilicity arises from the replacement of the bulky, hydrophobic tert-butyl group with the smaller, partially strained cyclobutyl ring. This difference is predictive of higher aqueous solubility and lower non-specific protein binding for the cyclobutyl derivative, which is advantageous in both biochemical assay conditions and in vivo PK screening cascades.

Lipophilicity
Reported
Target: XLogP3-AA = 2.6
tert-Butyl analog: XLogP3-AA = 3.2
ΔXLogP3 = 0.6 (lower for target)
May support higher aqueous solubility and lower non-specific binding
Computed by XLogP3 algorithm; experimental solubility data not available
Lipophilicity Drug-likeness Solubility optimization

Hydrogen-Bond Acceptor Count vs. 3-Nitrophenyl Analog

The target compound possesses 5 hydrogen-bond acceptor (HBA) sites, compared to 6 HBA sites for the 3-nitrophenyl analog (5-cyclobutyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid, CAS 2059934-80-2), as computed by PubChem [1][2]. The additional HBA site in the nitro analog arises from the nitro group, which introduces a strong electron-withdrawing effect and an extra hydrogen-bonding capacity. In drug design, higher HBA count is generally associated with reduced passive membrane permeability, so the methoxy-bearing target compound has a more favorable predicted permeability profile than its nitro counterpart.

H-Bond Acceptors
Reported
5 HBA sites (target) vs 6 (3-nitrophenyl analog)
ΔHBA = 1 (fewer for target)
Lower HBA count may support passive membrane permeability
Computed by Cactvs 3.4.8.18; nitro group introduces extra HBA
Hydrogen bonding Permeability Selectivity

Positional Isomerism: 3-Methoxy vs. 4-Methoxy Substitution

The target compound carries a 3-methoxyphenyl substituent on N1, whereas the commercially available analog (5-cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid, CAS 2060060-45-7) bears a 4-methoxyphenyl group [1][2]. While PubChem-computed global properties such as XLogP3-AA (both 2.6) and rotatable bond count (both 4) are identical for these positional isomers, the position of the methoxy group on the phenyl ring is well established in medicinal chemistry to modulate: (i) electronic distribution across the aromatic ring, (ii) metabolic vulnerability to CYP450-mediated O-demethylation, and (iii) the preferred dihedral angle between the phenyl and triazole rings, which directly influences binding-conformation complementarity to protein targets. These effects are specific to the substitution pattern and cannot be captured by global computed descriptors.

Positional Isomerism
Class-level
Target: 3-methoxyphenyl (meta)
Analog: 4-methoxyphenyl (para). Global descriptors identical (XLogP3 = 2.6, MW = 273.29, rotatable bonds = 4).
Differentiation is electronic and conformational
Meta vs para substitution may shift metabolic and binding profiles
Class-level SAR inference; direct pairwise experimental data not available
Positional isomerism Metabolic stability Target engagement

Rotatable Bond Advantage vs. 3-Nitrophenyl Analog

The target compound has 4 rotatable bonds, whereas the 3-nitrophenyl analog (5-cyclobutyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid) has only 3 rotatable bonds, as computed by PubChem [1][2]. The additional rotatable bond in the target compound corresponds to the methoxy group (C-O bond rotation), which is absent in the nitro analog. While increased flexibility can carry an entropic penalty upon binding, it also enables a broader conformational search for optimal protein-ligand complementarity; the methoxy group itself can act as an additional hydrogen-bond acceptor capable of forming favorable interactions with target residues.

Rotatable Bonds
Reported
4 rotatable bonds (target) vs 3 (3-nitrophenyl analog)
ΔRotatable bonds = 1 (more for target)
Additional methoxy C-O rotation may provide conformational flexibility
Relevant for fragment-based screening and scaffold-hopping programs
Conformational flexibility Rotatable bonds Binding entropy

Molecular Weight Advantage vs. 3-Nitrophenyl Analog

The molecular weight of the target compound is 273.29 g/mol, compared to 288.26 g/mol for the 3-nitrophenyl analog [1][2]. The 14.97 Da difference reflects the replacement of the nitro group (NO₂) with a methoxy group (OCH₃). In the context of fragment-based lead discovery, every Dalton matters: the target compound falls within the generally accepted fragment rule-of-three guidelines (MW < 300 Da) with more headroom for subsequent optimization than the nitro analog, which is only ~12 Da below the 300 Da threshold.

Molecular Weight
Reported
273.29 Da (target) vs 288.26 Da (3-nitrophenyl analog)
ΔMW = 14.97 Da (lower for target)
Lower MW supports ligand efficiency within fragment rule-of-three guidelines
Computed by PubChem 2.1; target has more optimization headroom below 300 Da
Molecular weight Fragment-based drug design Lead-likeness

Cyclobutyl vs. Unsubstituted Scaffold: Conformational Restriction

The 5-cyclobutyl substituent introduces a rigid, strained four-membered ring that restricts the conformational freedom of the triazole scaffold relative to the 5-unsubstituted analog (1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid, CAS 1245643-26-8) [1][2]. In the broader 1,2,4-triazole literature, 5-substitution with cycloalkyl groups is a validated strategy for pre-organizing the triazole ring into a bioactive conformation, reducing the entropic penalty upon target binding. While direct experimental Kd or IC50 data for this specific head-to-head pair are not publicly available, the principle is well established across multiple triazole-based inhibitor series, including COX-2 and DPP-4 inhibitor programs where 5-substitution markedly improved potency relative to unsubstituted analogs [3][4].

Cyclobutyl Scaffold
Class-level
5-Cyclobutyl substitution introduces conformational restriction vs unsubstituted analog. Class-level SAR from triazole-based DPP-4 and COX-2 inhibitor series suggests 5-substitution may improve target potency through scaffold pre-organization.
Reported scaffold pre-organization strategy; direct pairwise data limited
Class-level SAR inference from published triazole medicinal chemistry literature
Conformational restriction Scaffold pre-organization Binding affinity

5-Cyclobutyl-1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Procurement-Driven Applications

Medicinal Chemistry: Fragment-Based & Lead-Optimization Libraries

The target compound's XLogP3 of 2.6, which is 0.6 log units lower than the tert-butyl analog [1], and its conformationally restricting cyclobutyl group make it a preferred carboxylic acid building block for fragment-based screening collections and lead-optimization libraries where aqueous solubility and reduced non-specific binding are critical. The methoxy substituent provides a hydrogen-bond acceptor site for target engagement, while the meta-substitution pattern offers a distinct vector for SAR exploration not accessible with the para-methoxy isomer [2].

Agrochemical Intermediate: Herbicide & Fungicide Synthesis

1,2,4-Triazole-3-carboxylic acids are well-established intermediates in the manufacture of herbicides and fungicides [3]. The lower lipophilicity of the cyclobutyl derivative relative to tert-butyl analogs predicts reduced soil adsorption and faster environmental degradation, desirable properties in modern agrochemical design. The free carboxylic acid provides a synthetic handle for further derivatization to amides, esters, and heterocyclic conjugates.

Chemical Biology: Tool Compound for Target ID & Probe Development

The lower HBA count (5 vs. 6 for the nitro analog) and lower molecular weight (273.29 vs. 288.26 Da) predict better cell permeability [4], making this compound a more suitable starting point for intracellular target engagement studies. The methoxy group offers a potential site for future radiolabeling or bioconjugation via demethylation and subsequent functionalization.

Custom Synthesis: Differentiated Building Block for Proprietary Libraries

The combination of a cyclobutyl group at position 5 and a 3-methoxyphenyl group at position 1 is not shared by common off-the-shelf triazole-3-carboxylic acid building blocks. Procuring this compound provides access to a unique chemical space that cannot be replicated by mixing and matching commercially available 5-substituted and 1-substituted analogs, supporting the generation of novel, patentable chemical matter in proprietary library synthesis [5].

Application
Selection Property
Validation Focus
Fragment-based library synthesis
Solubility-relevant lipophilicity profile
XLogP3/solubility correlation review
Agrochemical intermediate synthesis
Environmental fate predictors
Soil adsorption and degradation screening
Chemical biology probe development
Cell permeability predictors
HBA/MW permeability model review
Proprietary library building block
Scaffold uniqueness
Chemical space novelty assessment
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